3-(aminomethyl)-N-ethylpyridin-2-amine

• IUPAC Name: 3-(aminomethyl)-N-ethylpyridin-2-amine
• InChI: InChI=1S/C8H13N3/c1-2-10-8-7(6-9)4-3-5-11-8/h3-5H,2,6,9H2,1H3,(H,10,11)
• InChI Key: BGFLUXKQWIPVFZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC=N1)CN
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• CAS No.: 1225475-47-7

Description

3-(Aminomethyl)-N-ethylpyridin-2-amine (3-AMEPA) is a compound that has been studied extensively in the scientific community. It is an important component of the pyridinium class of compounds, which are known for their biological activities. 3-AMEPA has been found to have a wide range of applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

Electroreduction in Drug Materials and Insecticides

The electroreduction method for preparing 3-aminomethylpyridine dihydrochloride is notable, as this compound and its derivatives are used in drug materials and insecticides. A technique using deposited palladium black over graphite for the reduction process is described, highlighting its potential usefulness in primary amine preparation (Krishnan, Raghupathy, & Udupa, 1978).

Aminomethylation in Heterocyclic Chemistry

The study of aminomethylation of 3-hydroxy-6-methyl- and 3-hydroxy-2-(2-phenylethyl)pyridines by secondary amines provides insight into directed aminomethylation in heterocyclic chemistry. This process leads to the formation of hydroxy and bromomethyl derivatives, which are valuable in synthesizing isothioureidomethyl and benzimidazolylthiomethyl derivatives (Smirnov, Kuz’min, & Kuznetsov, 2005).

Aminomethylation of Imidazopyridines

The development of a one-pot, three-component synthesis of C3 aminomethylated imidazopyridines demonstrates an efficient and mild approach. This method, using dichloromethane and various amines, has a wide substrate scope and provides good yields, emphasizing its utility in synthesizing aminomethylated heterocycles (Zhuoliang et al., 2021).

Synthesis and Characterization in Pyrazole Derivatives

The synthesis and characterization of pyrazole derivatives involving the reaction of hydroxymethyl pyrazole derivatives with primary amines, leading to various N-substituted pyrazole derivatives, provide insights into the structural and biological aspects of these compounds. The aminomethyl chain and its impact on the compounds' properties are highlighted, contributing to the understanding of antitumor, antifungal, and antibacterial activities (Titi et al., 2020).

Safety and Hazards

The safety data sheet for a similar compound, 2-Amino-2-methyl-1-propanol, indicates that it causes severe skin burns and eye damage. It is also harmful to aquatic life with long-lasting effects. It’s important to handle such compounds with appropriate personal protective equipment and ensure adequate ventilation.

Future Directions

While specific future directions for “3-(aminomethyl)-N-ethylpyridin-2-amine” are not available, the incorporation of fluorine or fluorine-containing functional groups in compounds has been found to significantly affect pharmaceutical growth. This suggests that further exploration of fluorine-incorporated aminomethyl compounds could be a promising area of research.